Cas no 2228769-46-6 (1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol)

• Product Name: 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol
• CAS No: 2228769-46-6
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 6330568
• PubChem ID: 165619199
• Update Time: 2025-06-28

1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol
• EN300-1864001
• 2228769-46-6

• Inchi： 1S/C15H18N2O/c1-11-14(15(18)8-9-15)12(2)17(16-11)10-13-6-4-3-5-7-13/h3-7,18H,8-10H2,1-2H3
• InChI Key： WUWZTJKRWFOTAR-UHFFFAOYSA-N
• SMILES： OC1(C2C(C)=NN(CC3C=CC=CC=3)C=2C)CC1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol

1-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol (CAS No. 2228769-46-6): A Comprehensive Overview

1-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol (CAS No. 2228769-46-6) is a specialized organic compound that has garnered attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of both a benzyl group and a cyclopropanol moiety in its structure makes it a promising candidate for further exploration in drug discovery and material science.

The molecular formula of 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol is C15H18N2O, with a molecular weight of 242.32 g/mol. Its structure consists of a pyrazole ring substituted with methyl groups at positions 3 and 5, a benzyl group at the 1-position, and a cyclopropanol unit attached to the 4-position. This arrangement contributes to its potential as a building block in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators.

Recent studies have highlighted the growing interest in pyrazole-based compounds due to their applications in treating inflammatory diseases and metabolic disorders. Researchers are particularly intrigued by how the cyclopropanol group in CAS 2228769-46-6 might influence the compound's pharmacokinetic properties, potentially improving its metabolic stability compared to similar structures. This aligns with current pharmaceutical trends focusing on drug-like properties and ADME optimization (Absorption, Distribution, Metabolism, and Excretion).

In synthetic chemistry, 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol serves as an important intermediate for constructing more complex molecules. The benzyl-protected pyrazole core offers synthetic versatility, allowing for further functionalization through various chemical transformations. This characteristic makes it valuable for combinatorial chemistry approaches and high-throughput screening in drug discovery programs.

The compound's potential extends beyond pharmaceuticals. In materials science, the rigid cyclopropane ring and aromatic benzyl group could contribute to the development of novel polymers or liquid crystals with specific thermal and optical properties. Researchers are investigating whether derivatives of CAS 2228769-46-6 might serve as precursors for advanced materials with applications in organic electronics or specialty coatings.

From a commercial perspective, the demand for specialty pyrazole derivatives like 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing such compounds for their screening libraries and lead optimization programs. The compound's structural novelty and potential bioactive properties make it particularly attractive for patentable drug candidates.

Analytical characterization of CAS 2228769-46-6 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The compound generally appears as a white to off-white crystalline powder with good solubility in common organic solvents like dichloromethane, ethanol, and dimethyl sulfoxide (DMSO).

Safety considerations for handling 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Storage should be in a cool, dry place, protected from light and moisture to maintain stability.

Future research directions for pyrazole-cyclopropanol hybrids like CAS 2228769-46-6 may explore their potential as: 1) kinase inhibitors for cancer therapy, 2) anti-inflammatory agents targeting specific pathways, or 3) modulators of neurological targets. The compound's scaffold offers multiple sites for structural modification, enabling medicinal chemists to fine-tune its properties for specific therapeutic applications.

In conclusion, 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol represents an interesting case study in modern medicinal chemistry. Its combination of a pyrazole core, benzyl protection, and cyclopropanol unit creates a versatile platform for drug discovery and materials development. As research into heterocyclic compounds continues to expand, compounds like CAS 2228769-46-6 will likely play increasingly important roles in the development of new therapeutic agents and functional materials.